Cas no 137352-75-1 (2-Methyl-3-(1H-pyrrol-1-yl)aniline)

• Product Name: 2-Methyl-3-(1H-pyrrol-1-yl)aniline
• CAS No: 137352-75-1
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• MDL: MFCD03791180
• CID: 879348
• PubChem ID: 329775808
• Update Time: 2025-04-19

2-Methyl-3-(1H-pyrrol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(1H-pyrrol-1-yl)aniline
• 2-methyl-3-pyrrol-1-ylaniline
• 2-methyl-3-(1H-pyrrol-1-yl)aniline(SALTDATA: FREE)
• 2-Methyl-3-pyrrol-1-yl-phenylamine
• 2-methyl-3-pyrrolylphenylamine
• BBL025624
• CHEMBL1710609
• Benzenamine, 2-methyl-3-(1H-pyrrol-1-yl)-
• CS-0118886
• MLS000718958
• MFCD03791180
• HMS2727P03
• SB62335
• 2-methyl-3-pyrrol-1-yl-aniline
• EN300-24504903
• 2-methyl-3-(pyrrol-1-yl)aniline
• DTXSID40377026
• SMR000291226
• 1W-0835
• DA-18680
• 2-Methyl-3-(1H-pyrrol-1-yl)aniline, AldrichCPR
• 137352-75-1
• STL368607
• AKOS000101294

• MDL： MFCD03791180
• Inchi： 1S/C11H12N2/c1-9-10(12)5-4-6-11(9)13-7-2-3-8-13/h2-8H,12H2,1H3
• InChI Key： OBJLTEKIKVHAMD-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)C1C=CC=C(C=1C)N

Computed Properties

• Exact Mass: 172.10000
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 31Ų

Experimental Properties

• Melting Point: 77-79°C
• PSA: 30.95000
• LogP: 2.94910

2-Methyl-3-(1H-pyrrol-1-yl)aniline Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：
• HazardClass：IRRITANT